Cas no 1082398-48-8 (N-Benzyl-3-hydroxybenzene-1-sulfonamide)

• Product Name: N-Benzyl-3-hydroxybenzene-1-sulfonamide
• CAS No: 1082398-48-8
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5530421
• Update Time: 2025-07-23

N-Benzyl-3-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-hydroxybenzene-1-sulfonamide

• Inchi： 1S/C13H13NO3S/c15-12-7-4-8-13(9-12)18(16,17)14-10-11-5-2-1-3-6-11/h1-9,14-15H,10H2
• InChI Key： NEZNJKABLNZBBT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=CC(O)=C1

Additional information on N-Benzyl-3-hydroxybenzene-1-sulfonamide

Exploring N-Benzyl-3-hydroxybenzene-1-sulfonamide (CAS 1082398-48-8): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-Benzyl-3-hydroxybenzene-1-sulfonamide (CAS 1082398-48-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a sulfonamide backbone and a benzyl substituent, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "sulfonamide derivatives", "benzyl-substituted compounds", and "CAS 1082398-48-8 applications", reflecting its relevance in drug discovery and material science.

The molecular structure of N-Benzyl-3-hydroxybenzene-1-sulfonamide combines a hydroxybenzene ring with a sulfonamide functional group, making it a candidate for studying hydrogen bonding interactions and molecular stability. Recent trends in green chemistry have also highlighted the demand for eco-friendly synthesis methods for such compounds, aligning with searches like "sustainable sulfonamide synthesis" and "benign reaction conditions". Its solubility profile and thermal stability further contribute to its utility in high-throughput screening and medicinal chemistry.

One of the most searched questions about CAS 1082398-48-8 revolves around its biological activity. Preliminary studies suggest that sulfonamide derivatives like this compound may exhibit enzyme inhibitory properties, particularly in targeting carbonic anhydrases or tyrosine kinases. These findings align with the growing interest in targeted cancer therapies and precision medicine, as evidenced by popular queries such as "sulfonamides in oncology" and "small molecule inhibitors".

From a synthetic perspective, N-Benzyl-3-hydroxybenzene-1-sulfonamide is often explored for its crystallographic behavior and solid-state properties. Researchers investigating polymorphism or co-crystal formation frequently reference this compound, as its hydrogen-bonding motifs offer insights into molecular packing. Such studies are critical for pharmaceutical formulation, where searches like "API stability" and "drug delivery systems" dominate discussions.

In material science, the compound’s aromatic sulfonamide core has been examined for potential use in polymeric materials or coordination complexes. The rise of smart materials and supramolecular chemistry has spurred interest in its self-assembly capabilities, with related searches including "sulfonamide-based polymers" and "metal-organic frameworks". Its compatibility with cross-coupling reactions also makes it a valuable building block for functionalized materials.

As the scientific community continues to explore CAS 1082398-48-8, its role in catalysis and ligand design is another hot topic. Queries such as "sulfonamide ligands in catalysis" and "transition metal complexes" reflect this trend. The compound’s ability to act as a chelating agent or auxiliary ligand opens doors for innovations in asymmetric synthesis and homogeneous catalysis.

In summary, N-Benzyl-3-hydroxybenzene-1-sulfonamide (CAS 1082398-48-8) represents a multifaceted compound with applications spanning drug development, material science, and catalytic systems. Its alignment with current research priorities—such as sustainable chemistry, targeted therapeutics, and advanced materials—ensures its continued relevance in both academic and industrial settings.